5-[4-(difluoromethoxy)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-[4-(difluoromethoxy)phenyl]-4-methyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H9F2N3OS/c1-15-8(13-14-10(15)17)6-2-4-7(5-3-6)16-9(11)12/h2-5,9H,1H3,(H,14,17)
• InChI Key: JNIJEYMLXXKMFA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NNC1=S)C2=CC=C(C=C2)OC(F)F
• Molecular Formula: C10H9F2N3OS
• Molecular Weight: 257.26 g/mol
• CAS No.: 870540-34-4

Description

5-[4-(Difluoromethoxy)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol is a chemical compound characterized by its unique structure, which includes a difluoromethoxy group attached to a phenyl ring, a triazole ring, and a thiol group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[4-(difluoromethoxy)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol typically involves multiple steps:

Formation of the Triazole Ring: The triazole ring can be synthesized through a cyclization reaction involving hydrazine derivatives and carbon disulfide under basic conditions.

Introduction of the Difluoromethoxy Group: The difluoromethoxy group is usually introduced via a nucleophilic substitution reaction using difluoromethyl ethers.

Attachment of the Phenyl Ring: The phenyl ring can be attached through a coupling reaction, such as a Suzuki or